Cas no 52076-47-8 (Benzenesulfonamide, 4-bromo-2-(1-methylethyl)-5-(2-methylpropyl)-)

Benzenesulfonamide, 4-bromo-2-(1-methylethyl)-5-(2-methylpropyl)- structure
52076-47-8 structure
Product Name:Benzenesulfonamide, 4-bromo-2-(1-methylethyl)-5-(2-methylpropyl)-
CAS No:52076-47-8
MF:C13H20BrNO2S
MW:334.272401809692
CID:1575504
Update Time:2024-08-24

Benzenesulfonamide, 4-bromo-2-(1-methylethyl)-5-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 4-bromo-2-(1-methylethyl)-5-(2-methylpropyl)-
    • Inchi: 1S/C13H20BrNO2S/c1-8(2)5-10-6-13(18(15,16)17)11(9(3)4)7-12(10)14/h6-9H,5H2,1-4H3,(H2,15,16,17)
    • InChI Key: FNOAYWONLFXKNX-UHFFFAOYSA-N
    • SMILES: C1(S(N)(=O)=O)=CC(CC(C)C)=C(Br)C=C1C(C)C

Computed Properties

  • Exact Mass: 333.0399

Experimental Properties

  • Density: 1.332±0.06 g/cm3(Predicted)
  • Boiling Point: 434.1±55.0 °C(Predicted)
  • PSA: 60.16
  • pka: 10.02±0.60(Predicted)
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